Cas no 111453-32-8 (5-Amino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide Acid)

• Product Name: 5-Amino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide Acid
• CAS No: 111453-32-8
• Molecular Formula: C₁₁H₁₁I₃N₂O₅
• Molecular Weight: 631.92900
• CID: 1058141
• PubChem ID: 11828334

5-Amino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide Acid Properties

Names and Identifiers

• ATH standard
• 5-Amino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide Acid
• 3-AMino-5-[[(2,3-dihydroxypropyl)aMino]carbonyl]-2,4,6-triiodo-benzoic Acid
• PU-H71
• 3-amino-5-(2,3-dihydroxypropylcarbamoyl)-2,4,6-triiodobenzoic acid
• NS00003101
• 3-Amino-5-((2,3-dihydroxypropyl)carbamoyl)-2,4,6-triiodobenzoic acid
• 111453-32-8
• 3-Amino-5-[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodo-benzoic Acid
• SCHEMBL8063055
• Benzoic acid, 3-amino-5-[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodo-
• EC 601-093-6
• DTXSID40473936
• 3-Amino-5-[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodobenzoic acid
• AGN-PC-00GZVS
• rac-5-Amino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamic acid
• PSP5WGH7JU
• J-002577
• 5-amino-2,4,6-triiodoisophthalic acid mono-(2,3-dihydroxy-propyl) amide
• URFBLIYCWAORDM-UHFFFAOYSA-N
• ZK39211
• 5-AMino-N-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalaMide Acid

• InChIKey： URFBLIYCWAORDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11I3N2O5/c12-6-4(10(19)16-1-3(18)2-17)7(13)9(15)8(14)5(6)11(20)21/h3,17-18H,1-2,15H2,(H,16,19)(H,20,21)
• SMILES： C(C(CO)O)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I

Computed Properties

• Exact Mass: 631.78000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 631.7802g/mol
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• LogP: 2.01980
• PSA: 136.37000